In-Depth Technical Guide to the Primary Structure of Substance P in Alligator mississippiensis
In-Depth Technical Guide to the Primary Structure of Substance P in Alligator mississippiensis
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the primary structure of Substance P in the American alligator, Alligator mississippiensis. It includes a summary of quantitative data, detailed experimental methodologies for its characterization, and an illustration of its signaling pathway.
Primary Structure of Substance P in Alligator mississippiensis
The primary structure of Substance P in Alligator mississippiensis has been determined to be a C-terminally amidated undecapeptide with the following amino acid sequence[1][2]:
Arg-Pro-Arg-Pro-Gln-Gln-Phe-Phe-Gly-Leu-Met-NH₂
This sequence is identical to that of chicken Substance P and differs from mammalian Substance P by a single amino acid substitution at position 3, where arginine is present instead of lysine[1][2].
Quantitative Data
The following table summarizes the quantitative data regarding Substance P-like immunoreactivity in the brain of Alligator mississippiensis.
| Parameter | Value | Tissue | Reference |
| Substance P-like Immunoreactivity | 405 pmol/g | Whole Brain (wet tissue) | [1] |
Experimental Protocols
The determination of the primary structure of Substance P in Alligator mississippiensis involved a multi-step process encompassing extraction, purification, and sequencing. The following sections detail the methodologies employed.
Tissue Extraction and Peptide Purification
While the specific, detailed protocol for the original alligator study is not fully available, a general workflow can be reconstructed based on standard neuropeptide purification techniques and the methods cited in related studies[3][4].
a) Brain Tissue Homogenization:
-
Whole brains from Alligator mississippiensis are rapidly excised and frozen.
-
The frozen tissue is weighed and homogenized in an acidic extraction solution (e.g., 1 M acetic acid) to inhibit proteolytic degradation.
b) Centrifugation and Solid-Phase Extraction:
-
The homogenate is centrifuged at high speed to pellet cellular debris.
-
The resulting supernatant, containing the peptides, is passed through a C18 solid-phase extraction column to desalt and concentrate the peptide fraction.
-
Peptides are eluted with an organic solvent, typically acetonitrile (B52724), in an acidic aqueous solution.
c) Gel Filtration Chromatography:
-
The concentrated peptide extract is subjected to gel filtration chromatography (e.g., using Sephadex G-25) to separate peptides based on their size.
-
Fractions are collected and assayed for Substance P-like immunoreactivity using a radioimmunoassay.
d) High-Performance Liquid Chromatography (HPLC):
-
Fractions showing high immunoreactivity are pooled and further purified by reverse-phase HPLC.
-
A C18 column is commonly used with a gradient of increasing acetonitrile concentration in an aqueous solution of trifluoroacetic acid to achieve high-resolution separation of peptides.
-
The elution profile is monitored by UV absorbance at 214 nm, and fractions corresponding to the Substance P peak are collected.
Quantification by Radioimmunoassay (RIA)
a) Reagents and Preparation:
-
Antibody: A specific primary antibody raised against Substance P.
-
Tracer: Radiolabeled Substance P (e.g., with ¹²⁵I).
-
Standard: A series of known concentrations of unlabeled synthetic Substance P.
-
Sample: The purified peptide extract from the alligator brain.
-
Secondary Antibody and Precipitating Reagent: To separate the antibody-bound fraction from the free fraction.
b) Assay Procedure:
-
A fixed amount of primary antibody and radiolabeled Substance P are incubated with either the standard or the unknown sample.
-
The unlabeled Substance P in the sample or standard competes with the radiolabeled Substance P for binding to the limited number of antibody sites.
-
After an incubation period (typically 16-24 hours at 4°C), a secondary antibody and a precipitating reagent are added to precipitate the primary antibody-antigen complexes.
-
The mixture is centrifuged, and the supernatant containing the free radiolabeled Substance P is decanted.
-
The radioactivity of the pellet (bound fraction) is measured using a gamma counter.
c) Data Analysis:
-
A standard curve is generated by plotting the percentage of bound radiolabeled Substance P as a function of the concentration of the unlabeled standard.
-
The concentration of Substance P in the unknown sample is determined by interpolating its percentage of bound radioactivity on the standard curve.
Amino Acid Sequencing by Automated Edman Degradation
The primary amino acid sequence of the purified peptide was determined using automated Edman degradation[3]. This method sequentially removes one amino acid at a time from the N-terminus of the peptide[10][11][12][13].
a) Principle:
-
The peptide is reacted with phenyl isothiocyanate (PITC) under mildly alkaline conditions, which attaches to the N-terminal amino group.
-
The derivatized N-terminal amino acid is then cleaved from the peptide chain under acidic conditions, forming a thiazolinone derivative.
-
This derivative is extracted and converted to a more stable phenylthiohydantoin (PTH)-amino acid.
-
The PTH-amino acid is identified by chromatography (e.g., HPLC) by comparing its retention time to that of known standards.
-
The remaining peptide is then subjected to the next cycle of the degradation process.
b) Automated Sequencing Workflow:
-
The purified alligator Substance P is loaded into an automated protein sequencer.
-
The sequencer performs the repetitive cycles of PITC coupling, cleavage, and conversion automatically.
-
The identity of the PTH-amino acid from each cycle is determined by an integrated HPLC system, thus revealing the amino acid sequence from the N-terminus.
Substance P Signaling Pathway
Substance P exerts its biological effects by binding to the neurokinin-1 receptor (NK1R), a G-protein coupled receptor (GPCR)[14][15]. While the specific signaling cascade in Alligator mississippiensis has not been detailed, it is expected to follow the highly conserved pathway observed in other vertebrates. Upon binding of Substance P, the NK1R activates Gq/11 and other G proteins, initiating a cascade of intracellular signaling events that lead to various physiological responses, including neurotransmission, inflammation, and smooth muscle contraction[16][17][18][19].
Substance P Signaling Pathway via the NK1 Receptor.
References
- 1. Structural characterization of tachykinins (neuropeptide gamma, neurokinin A, and substance P) from a reptile, Alligator mississipiensis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- 3. Primary structure of neuropeptide Y from brains of the American alligator (Alligator mississippiensis) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Purification and characterisation of a membrane-bound substance-P-degrading enzyme from human brain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Substance P radioimmunoassay using Nalpha-tyrosyl-substance P and demonstration of the presence of substance P-like immunoreactivities in human blood and porcine tissue extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. phoenixbiotech.net [phoenixbiotech.net]
- 7. Radioimmunoassay (RIA) Protocol & Troubleshooting Guide for Researchers - Creative Biolabs [creativebiolabs.net]
- 8. revvity.com [revvity.com]
- 9. abyntek.com [abyntek.com]
- 10. 4 Steps of Edman Degradation | MtoZ Biolabs [mtoz-biolabs.com]
- 11. 26.6 Peptide Sequencing: The Edman Degradation – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
- 12. Edman degradation - Wikipedia [en.wikipedia.org]
- 13. cdn.technologynetworks.com [cdn.technologynetworks.com]
- 14. Substance P - Wikipedia [en.wikipedia.org]
- 15. Tachykinin receptors | Introduction | BPS/IUPHAR Guide to PHARMACOLOGY [guidetopharmacology.org]
- 16. Neurokinin-1 receptor: functional significance in the immune system in reference to selected infections and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Biological and Pharmacological Aspects of the NK1-Receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 18. mdpi.com [mdpi.com]
- 19. Tachykinins and Their Receptors: Contributions to Physiological Control and the Mechanisms of Disease - PMC [pmc.ncbi.nlm.nih.gov]
